Cas no 1072811-44-9 (4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
1072811-44-9 structure
Product Name:4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
CAS No:1072811-44-9
MF:C16H22BNO4
MW:303.16118478775
CID:4820980
Update Time:2023-08-19
4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties
Names and Identifiers
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- 4,7-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- (4,7-Dimethoxy-1H-indol-2-yl)boronic acid pinacol ester
- 4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
- 4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
-
- Inchi: 1S/C16H22BNO4/c1-15(2)16(3,4)22-17(21-15)13-9-10-11(19-5)7-8-12(20-6)14(10)18-13/h7-9,18H,1-6H3
- InChI Key: CEIQQEICWKNFDF-UHFFFAOYSA-N
- SMILES: O1B(C2=CC3C(=CC=C(C=3N2)OC)OC)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 401
- Topological Polar Surface Area: 52.7
4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199011330-1g |
(4,7-Dimethoxy-1H-indol-2-yl)boronic acid pinacol ester |
1072811-44-9 | 95% | 1g |
$400.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756301-1g |
4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indole |
1072811-44-9 | 98% | 1g |
¥10355.00 | 2024-08-09 |
4,7-Dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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